![molecular formula C13H14FN3O B7517349 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide](/img/structure/B7517349.png)
3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been studied for its potential application in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide involves its selective binding to the dopamine D3 receptor, which inhibits the activity of this receptor. This leads to a decrease in dopamine neurotransmission in the brain, which can have various effects depending on the specific area of the brain affected.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various animal models. It has been found to decrease the release of dopamine in the brain, which can lead to a decrease in locomotor activity and an increase in anxiety-like behavior. It has also been found to have anxiolytic and antidepressant-like effects in certain animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide in lab experiments is its selective binding to the dopamine D3 receptor, which allows for the study of the specific effects of this receptor in various areas of the brain. However, one limitation is that it may not accurately represent the effects of dopamine D3 receptor antagonists in humans, as animal models may not fully replicate the human brain.
Future Directions
There are several future directions for the study of 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide. One direction is the development of new drugs based on this compound for the treatment of various neurological disorders. Another direction is the study of its effects on other neurotransmitter systems in the brain, as well as its potential interactions with other drugs. Additionally, further research is needed to determine its long-term effects and safety in humans.
Synthesis Methods
The synthesis of 3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide involves the reaction of 3-fluorobenzoyl chloride with N-methyl-N-[(1-methylpyrazol-4-yl)methyl]amine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide has been studied for its potential application in scientific research, particularly in the field of neuroscience. It has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of dopamine neurotransmission in the brain. This makes it a potential candidate for the development of new drugs for the treatment of various neurological disorders such as Parkinson's disease, schizophrenia, and addiction.
properties
IUPAC Name |
3-fluoro-N-methyl-N-[(1-methylpyrazol-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O/c1-16(8-10-7-15-17(2)9-10)13(18)11-4-3-5-12(14)6-11/h3-7,9H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLJMLDIBZSWSQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CN(C)C(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.